4-Amino-1,2,5-thiadiazole-3-carboxylic acid

Specification

• CAS No.: 2829-58-5
• Molecular Formula: C3H3N3O2S
• Molecular Weight: 145.14 g/mol
• IUPAC Name: 4-amino-1,2,5-thiadiazole-3-carboxylic acid
• Standard InChI: InChI=1S/C3H3N3O2S/c4-2-1(3(7)8)5-9-6-2/h(H2,4,6)(H,7,8)
• Standard InChI Key: OJMKAQZLZNNVTG-UHFFFAOYSA-N
• SMILES: C1(=NSN=C1N)C(=O)O
• Canonical SMILES: C1(=NSN=C1N)C(=O)O

Introduction

Structural and Chemical Properties

Molecular Identity

4-Amino-1,2,5-thiadiazole-3-carboxylic acid is characterized by a molecular formula of C3H3N3O2S with a molecular weight of 145.14 g/mol. The compound is registered under CAS number 2829-58-5. Its structure consists of a thiadiazole heterocyclic ring containing three nitrogen atoms and one sulfur atom, with an amino group attached at position 4 and a carboxylic acid group at position 3.

Structural Representations

The compound can be represented through various chemical notations:

• SMILES: C1(=NSN=C1N)C(=O)O

• InChI: InChI=1S/C3H3N3O2S/c4-2-1(3(7)8)5-9-6-2/h(H2,4,6)(H,7,8)

• InChIKey: OJMKAQZLZNNVTG-UHFFFAOYSA-N

Analytical Data

Mass Spectrometry Characteristics

The predicted collision cross-section (CCS) values for various adduct forms of 4-amino-1,2,5-thiadiazole-3-carboxylic acid provide valuable data for analytical identification. These values are crucial for mass spectrometry applications, particularly in complex mixture analysis.

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	146.00188	126.1
[M+Na]+	167.98382	135.1
[M+NH4]+	163.02842	132.9
[M+K]+	183.95776	132.0
[M-H]-	143.98732	125.3
[M+Na-2H]-	165.96927	129.4
[M]+	144.99405	127.1
[M]-	144.99515	127.1

This comprehensive CCS data facilitates the identification and characterization of the compound in various ionization modes and environments.

Environmental Fate and Behavior

Environmental Persistence

According to available research data, 4-amino-1,2,5-thiadiazole-3-carboxylic acid demonstrates HIGH persistence in both water/soil systems and air. This characteristic indicates a prolonged environmental half-life and resistance to degradation processes including hydrolysis, photolysis, and biodegradation.

Soil Mobility

4-Amino-1,2,5-thiadiazole-3-carboxylic acid demonstrates LOW mobility in soil substrates, with a KOC (soil organic carbon-water partitioning coefficient) value of 9.76. This parameter indicates that the compound has a tendency to bind to soil organic matter rather than remain dissolved in soil water, potentially limiting its migration through soil profiles.

Related Compounds and Derivatives

Methyl Ester Derivative

The methyl ester of 4-amino-1,2,5-thiadiazole-3-carboxylic acid (methyl 4-amino-1,2,5-thiadiazole-3-carboxylate) represents an important derivative with the following properties:

• CAS Number: 63875-18-3

• Molecular Formula: C4H5N3O2S

• Molecular Weight: 159.17 g/mol

• MDL Number: MFCD01208070

This derivative carries the GHS07 warning symbol and is associated with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).